2-(4-Methyl-6-(piperidin-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

Specification

• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 2-(4-methyl-6-piperidin-1-ylpyridin-3-yl)piperidine-1-carbaldehyde
• Standard InChI: InChI=1S/C17H25N3O/c1-14-11-17(19-8-4-2-5-9-19)18-12-15(14)16-7-3-6-10-20(16)13-21/h11-13,16H,2-10H2,1H3
• Standard InChI Key: XLFLTZWUQPFXCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2CCCCN2C=O)N3CCCCC3

Introduction

Synthesis and Potential Applications

The synthesis of 2-(4-Methyl-6-(piperidin-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde typically involves multi-step organic reactions, including the formation of the pyridine and piperidine rings and the introduction of the carbaldehyde group. This compound could serve as an intermediate in the synthesis of more complex molecules with potential biological activities, such as pharmaceuticals or agrochemicals.

Potential Applications:

• Pharmaceuticals: Given its structure, it might be used in the development of drugs targeting specific biological pathways, such as neurotransmitter systems or enzyme inhibitors.

• Agrochemicals: It could be a precursor for compounds with insecticidal or fungicidal properties.

Research Findings and Challenges

Currently, there is a lack of detailed research findings specifically on 2-(4-Methyl-6-(piperidin-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde. Most available information focuses on its chemical structure and potential applications rather than specific biological or chemical properties. Further research is needed to explore its reactivity, stability, and potential biological activities.

Challenges:

• Limited Data: The scarcity of detailed studies on this compound hampers a comprehensive understanding of its properties and applications.

• Synthetic Complexity: The synthesis of this compound may involve complex steps, requiring optimization to achieve high yields and purity.

Future Directions:

• Biological Activity Studies: Investigating the biological activity of this compound and its derivatives could reveal new therapeutic targets.

• Synthetic Method Optimization: Improving synthetic methods to increase yield and purity would facilitate further research and potential applications.

References:
- Ambeed. (n.d.). 1352520-67-2|2-(4-Methyl-6-(piperidin-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde. Retrieved from https://www.ambeed.com/products/1352520-67-2.html
- Ambeed. (n.d.). 1352483-42-1|2-(4-Methyl-6-(piperidin-1-yl)pyridin-3-yl)pyrrolidine-1-carbaldehyde. Retrieved from https://www.ambeed.com/products/1352483-42-1.html

Note: Due to the limited availability of specific research findings on this compound, the article focuses on its general properties and potential applications based on its chemical structure.